Cas no 42872-83-3 (2-Bromo-5-methylbenzonitrile)
2-Bromo-5-methylbenzonitrile structure
Product name:2-Bromo-5-methylbenzonitrile
2-Bromo-5-methylbenzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 2-Bromo-5-methylbenzonitrile
- Benzonitrile, 2-bromo-5-methyl-
- 2-Brom-5-methyl-benzonitril
- 2-bromo-5-methyl-benzonitrile
- 2-bromo-5-methylbenzylnitrile
- 4-Brom-3-cyanotoluol
- 4-Bromo-3-cyanotoluene
- 6-Bromo-m-tolunitrile
- J-508400
- Z1255379971
- FT-0647517
- EN300-177830
- AM20060628
- PS-8273
- 2-Bromo-5-methylbenzonitrile, 97%
- B4678
- Benzonitrile,2-bromo-5-methyl-
- SY018968
- A1-00237
- CS-W007749
- SCHEMBL2730509
- AKCXJAVATJLYQM-UHFFFAOYSA-N
- 2-Bromo-5-methyl benzonitrile
- AKOS015834886
- 42872-83-3
- MFCD11040281
- DTXSID80502471
- CL8153
- A826044
- DB-014055
- 5-Methyl-2-bromobenzonitrile
-
- MDL： MFCD11040281
- Inchi： 1S/C8H6BrN/c1-6-2-3-8(9)7(4-6)5-10/h2-4H,1H3
- InChI Key： AKCXJAVATJLYQM-UHFFFAOYSA-N
- SMILES： CC1=CC(=C(C=C1)Br)C#N
Computed Properties
- Exact Mass: 194.96800
- Monoisotopic Mass: 194.96836g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 23.8Ų
Experimental Properties
- Density: 1.51
- Melting Point: 61-65 °C
- Boiling Point: 290 ºC
- Flash Point: 129 ºC
- Refractive Index: 1.59
- PSA: 23.79000
- LogP: 2.62918
2-Bromo-5-methylbenzonitrile Security Information
-
Symbol:
- Prompt：dangerous
- Signal Word：Warning
- Hazard Statement： H302
- Warning Statement： dust mask type N95 (US), Eyeshields, Gloves
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：3
- Hazard Category Code： 22
-
Hazardous Material Identification：
- Risk Phrases：R22
- HazardClass：6.1
- PackingGroup：III
2-Bromo-5-methylbenzonitrile Customs Data
- HS CODE：2926909090
- Customs Data：
China Customs Code:
2926909090Overview:
2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%
2-Bromo-5-methylbenzonitrile Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A010003770-500mg |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 500mg |
$790.55 | 2023-09-01 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1032567-10g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 98% | 10g |
￥157.00 | 2024-05-14 | |
| Chemenu | CM158075-100g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 95%+ | 100g |
$450 | 2022-12-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | A-ET297-200mg |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 98% | 200mg |
50.0CNY | 2021-08-12 | |
| TRC | B697045-100mg |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 100mg |
$ 64.00 | 2023-04-18 | ||
| TRC | B697045-1g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 1g |
$ 98.00 | 2023-04-18 | ||
| Alichem | A010003770-250mg |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 250mg |
$499.20 | 2023-09-01 | |
| Alichem | A010003770-1g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 97% | 1g |
$1460.20 | 2023-09-01 | |
| ChemScence | CS-W007749-5g |
2-Bromo-5-methylbenzonitrile |
42872-83-3 | 99.89% | 5g |
$40.0 | 2022-04-27 | |
| Enamine | EN300-177830-5.0g |
2-bromo-5-methylbenzonitrile |
42872-83-3 | 95% | 5.0g |
$72.0 | 2023-07-07 |
2-Bromo-5-methylbenzonitrile Related Literature
-
1. NotesM. S. Gibson,John McLean,A. H. Clark,C. A. Coulson,B. J. McDonald,J. B. Fardon,W. V. Farrar,R. N. Haszeldine,F. Smith,G. S. Mill,R. Campbell,P. L. Robinson,Emrys R. H. Jones,Frederick G. Mann,D. H. R. Barton,W. Carruthers,K. H. Overton,J. L. Barclay,A. J. Cleaver,A. B. Foster,W. G. Overend,Usha Rakshit,K. C. Bhattacharyya,J. C. Bardhan,Helena Bradbury,F. J. Smith,Patricia J. Earle,Muriel L. Tomlinson,Rita A. Gregory,J. W. Barton,J. F. W. McOmie,B. J. P. Alles,A. Kandiah,M. U. S. Sultanbawa J. Chem. Soc. 1956 776
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:42872-83-3)2-Bromo-5-methylbenzonitrile
Purity:99%
Quantity:100g
Price ($):194.0